6-Methyl-2-phenylpyridazin-3(2H)-one
Overview
Description
6-Methyl-2-phenylpyridazin-3(2H)-one, also known as MPP, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPP is a pyridazine derivative with a molecular weight of 198.23 g/mol and a molecular formula of C12H10N2O.
Scientific Research Applications
Nucleophilic Substitution and Mercapto Group Introduction
6-Methyl-2-phenylpyridazin-3(2H)-one has been involved in studies concerning the nucleophilic substitution of halogen atoms and the introduction of mercapto groups in pyridazines. This research, conducted by Olesen, Kappe, and Becher (1988), explored the regioselective addition of methoxy, ethoxy, and the 2-methyl-2-propanethiolate anion to 6-Methyl-2-phenylpyridazin-3(2H)-one. Their findings demonstrate a method for synthesizing monomercapto and mono-thiopyridazines, contributing to the understanding of pyridazine chemistry (Olesen, Kappe, & Becher, 1988).
Synthesis and Structural Modifications
The compound has also been a subject in the synthesis and structural modification studies. For instance, Kulakov et al. (2018) explored the reaction of 3-amino-6-methyl-4-phenylpyridin-2(1H)-one with aromatic aldehydes, which led to the formation of 3-(arylmethyl)-6-methyl-4-phenylpyridin-2(1H)-ones. This research contributes to the understanding of pyridazine derivatives and their potential antiradical activities (Kulakov et al., 2018).
Insecticidal Activities
In the field of agriculture and pest control, Wu et al. (2012) synthesized N-substituted 5–chloro-6-phenylpyridazin-3(2H)-one derivatives and tested them for in vitro insecticidal activity against Plutella xylostella. They found that certain synthesized compounds exhibited significant insecticidal activities, providing insight into the potential agricultural applications of these compounds (Wu et al., 2012).
Pharmaceutical Applications
Research has also been conducted into the pharmaceutical applications of 6-Methyl-2-phenylpyridazin-3(2H)-one derivatives. Sharma and Bansal (2016) synthesized new pyridazinone derivatives and evaluated their anti-inflammatory, analgesic, and COX-2 selectivity, identifying compounds with potential for treating inflammation without gastrointestinal or cardiovascular side effects (Sharma & Bansal, 2016).
Corrosion Inhibition Studies
In the field of materials science, Zarrouk et al. (2012) investigated the inhibitory effect of substituted pyridazines, including derivatives of 6-Methyl-2-phenylpyridazin-3(2H)-one, against copper corrosion in nitric acid. Their study, utilizing density functional theory calculations, adds valuable knowledge to the understanding of corrosion inhibition mechanisms (Zarrouk et al., 2012).
properties
IUPAC Name |
6-methyl-2-phenylpyridazin-3-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O/c1-9-7-8-11(14)13(12-9)10-5-3-2-4-6-10/h2-8H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAOIDJNHHQPEGC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C=C1)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30332609 | |
Record name | 6-METHYL-2-PHENYL 3-PYRIDAZINONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30332609 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-2-phenylpyridazin-3(2H)-one | |
CAS RN |
38154-50-6 | |
Record name | 6-METHYL-2-PHENYL 3-PYRIDAZINONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30332609 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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